Cas no 1498841-66-9 (1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid
• CAS No: 1498841-66-9
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5578140
• Update Time: 2025-10-29

1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(1H-imidazol-5-ylcarbonyl)-
• 1-(1h-imidazole-5-carbonyl)piperidine-3-carboxylic acid
• 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H13N3O3/c14-9(8-4-11-6-12-8)13-3-1-2-7(5-13)10(15)16/h4,6-7H,1-3,5H2,(H,11,12)(H,15,16)
• InChI Key： WBDZVEHKMKVJSU-UHFFFAOYSA-N
• SMILES： N1(C(C2NC=NC=2)=O)CCCC(C(O)=O)C1

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 570.9±40.0 °C(Predicted)
• pka: 4.22±0.20(Predicted)

Additional information on 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid (CAS No. 1498841-66-9): Structure, Applications, and Research Insights

1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid (CAS 1498841-66-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an imidazole ring, a piperidine scaffold, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery. Researchers often explore its potential as a building block for kinase inhibitors, enzyme modulators, and other bioactive molecules. Its molecular formula (C10H13N3O3) and hydrogen-bonding capacity contribute to its solubility and reactivity, which are critical for medicinal chemistry applications.

In recent years, the demand for imidazole-derived compounds like 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid has surged, driven by their role in targeting protein-protein interactions and signal transduction pathways. This compound’s piperidine-3-carboxylic acid moiety is particularly noteworthy, as it mimics natural amino acids, enabling its use in peptidomimetics and protease inhibitors. Such properties align with current trends in precision medicine and personalized therapeutics, where researchers seek modular scaffolds to design drugs with high specificity.

The synthesis of CAS 1498841-66-9 typically involves multi-step organic reactions, including amide coupling between imidazole-5-carboxylic acid derivatives and piperidine intermediates. Optimizing its yield and purity is a focal point for industrial-scale production, especially given its utility in high-throughput screening (HTS) libraries. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its structure and ensure batch consistency—a priority for GMP-compliant manufacturing.

From a drug development perspective, 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid is investigated for its potential in treating inflammatory diseases and metabolic disorders. Its ability to interact with biological targets like G-protein-coupled receptors (GPCRs) and histone deacetylases (HDACs) has sparked interest in oncology and neurology research. These applications resonate with growing public interest in targeted therapies and small-molecule drugs, frequently searched topics in biopharma forums and academic databases.

Beyond therapeutics, CAS 1498841-66-9 is also studied in material science for designing functionalized polymers and catalysts. Its chelating properties and thermal stability make it suitable for applications in green chemistry and sustainable synthesis. This multidisciplinary relevance underscores its value in both industrial and academic settings, addressing the circular economy—a hot topic in ESG (Environmental, Social, and Governance) discussions.

In summary, 1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylic acid exemplifies the convergence of chemical innovation and biomedical utility. Its structural complexity and functional diversity position it as a key intermediate in cutting-edge research, answering the demand for novel pharmacophores and eco-friendly chemicals. As scientific inquiries into molecular design and disease mechanisms evolve, this compound is poised to remain a high-interest subject in peer-reviewed literature and patent filings.